3-hydroxy-3-(thiophen-2-yl)-1-(o-tolyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide

• IUPAC Name: 1-(2-methylphenyl)-3-thiophen-2-yl-2,5,6,7,8,9-hexahydroimidazo[1,2-a]azepin-4-ium-3-ol;bromide
• InChI: InChI=1S/C19H23N2OS.BrH/c1-15-8-4-5-9-16(15)20-14-19(22,17-10-7-13-23-17)21-12-6-2-3-11-18(20)21;/h4-5,7-10,13,22H,2-3,6,11-12,14H2,1H3;1H/q+1;/p-1
• InChI Key: IHDILOQZNNQRFB-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=CC=C1N2CC([N+]3=C2CCCCC3)(C4=CC=CS4)O.[Br-]
• Molecular Formula: C19H23BrN2OS
• Molecular Weight: 407.4 g/mol

Description

3-hydroxy-3-(thiophen-2-yl)-1-(o-tolyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide is a useful research compound. Its molecular formula is C19H23BrN2OS and its molecular weight is 407.37. The purity is usually 95%.
BenchChem offers high-quality 3-hydroxy-3-(thiophen-2-yl)-1-(o-tolyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-hydroxy-3-(thiophen-2-yl)-1-(o-tolyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Transformation of Related Compounds

The synthesis and transformation of azole derivatives, including imidazoles, are of significant interest due to their chemical and biological properties. One review discusses the methods of synthesis of 4-phosphorylated 1,3-azoles and their derivatives, highlighting the use of metallic derivatives of imidazole and phosphorus halides, among others, for synthesis. These compounds exhibit a range of activities, including insectoacaricidal and neuroprotective effects, showcasing their broad applicability in scientific research (Abdurakhmanova et al., 2018).

Antioxidant Activity of Related Compounds

The antioxidant activity of various compounds, including azoles, has been extensively studied. For instance, a review of analytical methods used in determining antioxidant activity discusses the importance of structural features in compounds for their antioxidant potential. These methods are crucial in evaluating the antioxidant capacity of complex samples, which could include derivatives of the compound of interest (Munteanu & Apetrei, 2021).

Biological Activities of Azole Derivatives

Azole derivatives are known for their wide range of biological activities. Research into azolylthioacetic acids, for instance, has shown these compounds to possess antioxidant, hypoglycemic, antitubercular, analgesic, antiviral, antimicrobial, and antifungal activities. This highlights the potential of azole derivatives in various scientific and therapeutic applications, suggesting areas where the compound may find relevance (Chornous et al., 2016).